6-tert-Butyl-1H-indole-2-carboxylic Acid Ethyl Ester

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: ethyl 6-tert-butyl-1H-indole-2-carboxylate
• InChI: InChI=1S/C15H19NO2/c1-5-18-14(17)13-8-10-6-7-11(15(2,3)4)9-12(10)16-13/h6-9,16H,5H2,1-4H3
• InChI Key: DKLWQXOSGWAMIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=C(C=C2)C(C)(C)C

Description

6-tert-Butyl-1H-indole-2-carboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(4-tert-butyl-2-nitro-phenyl)-2-oxo-propionic acid ethyl ester (prepared in Example XX; 9.1 g, 31 mmol), iron powder (15.3 g, 274 mmol). EtOH (70 mL), and glacial AcOH (70 mL) was refluxed for 2 hours. After cooling, the resulting mixture was evaporated. THF (100 mL) was added to the residue, and the suspension was filtered on florisil, eluting with a large amount of THF. The solvents were evaporated, and the residue was purified by flash silica gel chromatography (5%-30% EtOAc in hexanes as eluents). MS(APCI): 246 (M+H).